Cas no 2227678-08-0 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol)

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol
- rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol
- 2227678-08-0
- EN300-1806797
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- Inchi: 1S/C9H19NO/c1-8(2,5-11)6-7(10)9(6,3)4/h6-7,11H,5,10H2,1-4H3/t6-,7+/m0/s1
- InChI Key: LKFSVHLUVKCIMF-NKWVEPMBSA-N
- SMILES: OCC(C)(C)[C@@H]1[C@H](C1(C)C)N
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.2Ų
rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1806797-0.25g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 0.25g |
$1447.0 | 2023-09-19 | ||
Enamine | EN300-1806797-0.05g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 0.05g |
$1320.0 | 2023-09-19 | ||
Enamine | EN300-1806797-0.5g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 0.5g |
$1509.0 | 2023-09-19 | ||
Enamine | EN300-1806797-10.0g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 10g |
$6758.0 | 2023-06-02 | ||
Enamine | EN300-1806797-1.0g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 1g |
$1572.0 | 2023-06-02 | ||
Enamine | EN300-1806797-5.0g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 5g |
$4557.0 | 2023-06-02 | ||
Enamine | EN300-1806797-10g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 10g |
$6758.0 | 2023-09-19 | ||
Enamine | EN300-1806797-5g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 5g |
$4557.0 | 2023-09-19 | ||
Enamine | EN300-1806797-0.1g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 0.1g |
$1384.0 | 2023-09-19 | ||
Enamine | EN300-1806797-2.5g |
rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-2-methylpropan-1-ol |
2227678-08-0 | 2.5g |
$3080.0 | 2023-09-19 |
rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol Related Literature
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1. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol
Comprehensive Overview of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol (CAS No. 2227678-08-0)
The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol (CAS No. 2227678-08-0) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a cyclopropyl ring and a tertiary alcohol moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
One of the most searched topics related to rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol is its role in asymmetric synthesis. The compound's chiral centers (1R,3R) are critical for stereoselective reactions, which are essential for producing enantiomerically pure drugs. This aligns with the growing demand for green chemistry and sustainable synthesis methods, as the pharmaceutical industry seeks to minimize waste and improve efficiency. Additionally, the cyclopropyl group in its structure is a hotspot for medicinal chemistry due to its ability to enhance metabolic stability and bioavailability.
Another area of interest is the compound's potential in neuroprotective agents. Recent studies have highlighted the importance of amino alcohol derivatives in modulating neurotransmitter systems, which could lead to breakthroughs in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The 2,2-dimethylcyclopropyl moiety in rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol may contribute to enhanced blood-brain barrier penetration, a key factor in CNS drug design. This has sparked discussions in online forums and research communities about its applicability in precision medicine.
From a technical perspective, the synthesis and purification of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol require advanced techniques such as chromatographic separation and crystallization. These methods are frequently searched by chemists aiming to optimize yield and enantiomeric excess. The compound's CAS No. 2227678-08-0 is often used in patent literature and regulatory documents, underscoring its commercial relevance. Furthermore, its stability under various pH conditions makes it a candidate for formulation development, another trending topic in pharmaceutical sciences.
In conclusion, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-2-methylpropan-1-ol (CAS No. 2227678-08-0) is a multifaceted compound with broad applications in modern chemistry and medicine. Its structural complexity and functional versatility align with current trends in drug discovery, chiral synthesis, and neurotherapeutics. As research progresses, this compound is likely to gain even more attention for its potential to address unmet medical needs and advance sustainable chemical processes.
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